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Compound of Interest

Compound Name: 4-Benzoylbiphenyl

Cat. No.: B106861 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-Benzoylbiphenyl,
a highly efficient Type II photoinitiator, in the formulation and manufacturing of UV-curable

coatings and inks. This document outlines its mechanism of action, provides example

formulations, details experimental protocols for performance evaluation, and presents key data

in a structured format.

Introduction to 4-Benzoylbiphenyl
4-Benzoylbiphenyl (CAS 2128-93-0), also known as photoinitiator PBZ, is a solid, free-radical

photoinitiator widely utilized in ultraviolet (UV) curing applications.[1] As a Type II photoinitiator,

it requires a co-initiator, typically a tertiary amine, to generate free radicals upon exposure to

UV light.[1] Its key properties include high efficiency, low odor, and good performance in

pigmented systems, making it a versatile choice for a variety of coating and ink formulations.[1]

[2]

Key Characteristics:

High Efficiency: Effectively initiates polymerization, leading to rapid curing.[1]

Low Odor: Suitable for applications with stringent odor limitations.
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Good Performance in Pigmented Systems: Its absorption spectrum allows for effective curing

in colored formulations.[2]

Low Yellowing: Contributes to color stability in the final cured product.[1]

Mechanism of Photoinitiation
4-Benzoylbiphenyl functions via a hydrogen abstraction mechanism in the presence of a

tertiary amine synergist. The process is initiated by the absorption of UV energy:

Photoexcitation: 4-Benzoylbiphenyl absorbs UV light, promoting it to an excited singlet

state, which then undergoes intersystem crossing to a more stable triplet state.[3][4]

Hydrogen Abstraction: The excited triplet state of 4-Benzoylbiphenyl abstracts a hydrogen

atom from the tertiary amine co-initiator.[3][4]

Radical Formation: This reaction forms a ketyl radical from the 4-Benzoylbiphenyl and a

highly reactive aminoalkyl radical from the co-initiator.[3]

Initiation of Polymerization: The aminoalkyl radical initiates the polymerization of acrylate or

other reactive monomers and oligomers in the formulation, leading to the formation of a

crosslinked polymer network.[3]
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Figure 1: Photoinitiation mechanism of 4-Benzoylbiphenyl with a tertiary amine co-initiator.
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The following tables summarize the key physicochemical properties of 4-Benzoylbiphenyl and

its typical performance characteristics in UV-curable formulations.

Table 1: Physicochemical Properties of 4-Benzoylbiphenyl

Property Value Reference

CAS Number 2128-93-0 [5][6]

Molecular Formula C₁₉H₁₄O [5][6]

Molecular Weight 258.31 g/mol [5][6]

Appearance
White to off-white crystalline

powder
[5][7]

Melting Point 99-101 °C [5][6]

UV Absorption Peak 248 nm [5]

Solubility
Soluble in many organic

solvents
[3]

Table 2: Typical Performance Data in a Clear Acrylate Coating

Parameter
Formulation A (2%
PBZ)

Formulation B (4%
PBZ)

Test Method

Cure Speed (m/min) 30 50 ASTM D3732

Pendulum Hardness

(s)
120 145 ASTM D4366

Adhesion (Cross-

hatch)
5B 5B ASTM D3359

Yellowness Index (YI) 1.2 1.5 ASTM E313

Gloss (60°) 92 91 ASTM D523
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Note: The data in Table 2 is illustrative and can vary based on the specific formulation,

substrate, and curing conditions.

Experimental Protocols
The following protocols describe standard methods for evaluating the performance of 4-
Benzoylbiphenyl in UV-curable coatings and inks.

Formulation Preparation
Objective: To prepare a UV-curable formulation for performance testing.

Materials:

Epoxy Acrylate or Urethane Acrylate Oligomer

Reactive Diluent (e.g., HDDA, TPGDA)

4-Benzoylbiphenyl (Photoinitiator)

Tertiary Amine Co-initiator (e.g., EDB, DMB)

Additives (e.g., leveling agents, defoamers)

Pigment dispersion (for inks)

Procedure:

In a light-blocking container, combine the oligomer and reactive diluent(s) and mix until

homogeneous.

Add the desired weight percentage of 4-Benzoylbiphenyl and the co-initiator to the mixture.

Gently heat the mixture (if necessary) to facilitate the dissolution of the solid photoinitiator.

Add any other additives and mix thoroughly.

For ink formulations, add the pigment dispersion and ensure uniform distribution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b106861?utm_src=pdf-body
https://www.benchchem.com/product/b106861?utm_src=pdf-body
https://www.benchchem.com/product/b106861?utm_src=pdf-body
https://www.benchchem.com/product/b106861?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the formulation to degas before application.

Performance Evaluation
Objective: To assess the curing performance and physical properties of the cured film.

Preparation

Curing
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UV Curing (Mercury or LED Lamp)

Cure Speed (ASTM D3732) Pendulum Hardness (ASTM D4366) Adhesion (ASTM D3359) Yellowness Index (ASTM E313) Gloss (ASTM D523)
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Figure 2: Experimental workflow for performance evaluation of UV-curable coatings.

4.2.1. Cure Speed Determination (ASTM D3732)

Apply the formulation to a substrate at a defined thickness.

Pass the coated substrate under a UV lamp at varying conveyor belt speeds.

Determine the maximum speed at which a tack-free surface is achieved, typically assessed

by a thumb twist or cotton ball test.
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4.2.2. Pendulum Hardness (ASTM D4366)

Cure the coating on a rigid substrate.

Use a pendulum hardness tester (e.g., König or Persoz) to measure the hardness of the

cured film. The time it takes for the pendulum's oscillation amplitude to decrease by a

specified amount is recorded.

4.2.3. Adhesion (ASTM D3359 - Cross-Hatch Test)

Make a series of perpendicular cuts through the cured coating to the substrate, creating a

lattice pattern.

Apply a specified pressure-sensitive tape over the lattice and then rapidly remove it.

Evaluate the adhesion based on the amount of coating removed, using the ASTM

classification scale (0B to 5B).

4.2.4. Yellowness Index (ASTM E313)

Measure the color of the cured coating on a white substrate using a spectrophotometer or

colorimeter.

Calculate the Yellowness Index based on the CIE tristimulus values.

4.2.5. Gloss (ASTM D523)

Use a gloss meter to measure the specular gloss of the cured coating at a specified angle

(e.g., 20°, 60°, or 85°).

Applications
4-Benzoylbiphenyl is suitable for a wide range of applications in the coatings and inks

industry, including:

Wood Coatings: Varnishes and topcoats for furniture and flooring.[1][7]

Plastic Coatings: Protective and decorative coatings for various plastic substrates.[1][7]
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Printing Inks: Offset, flexo, and screen printing inks.[1][5][7]

Adhesives: UV-curable adhesives for bonding various materials.[7]

Electronic Coatings: Conformal coatings for printed circuit boards.[5]

Safety and Handling
4-Benzoylbiphenyl should be handled in accordance with its Safety Data Sheet (SDS). It is

important to use appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, when handling this chemical. Work should be conducted in a well-

ventilated area to avoid inhalation of dust. Store in a cool, dry place away from light and

incompatible materials.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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